Journal Name:Materials Today Nano
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Materials Today Nano ( IF 0 ) Pub Date: 2023-02-03 , DOI:
10.1007/s40201-023-00851-4
In the present study, ZnO nanoparticles doped with 3%, 5% and 7% of cobalt have been synthesized by green method using Annona muricata leaf extract. The obtained nanopowder was characterised by XRD, FTIR, XPS, HRTEM, SAED, SEM, EDAX and UV–Visible spectroscopy techniques. XRD patterns confirm the formation of pure and Co doped ZnO nanoparticles with a hexagonal wurtzite structure with high phase purity. FTIR spectra indicate the stretching vibration of Zn–O at 495 cm−1. The incorporation of Co2+ ions into the ZnO lattice was identified by XPS analysis. EDX spectra confirm the existence of Co, Zn and O elements. The SEM and HRTEM micrographs show morphology of nanoparticles. The optical study specifies a decrease in energy band gap with an increase in Co-doping concentration. The photocatalytic performance of ZnO and Zn0.93Co0.07O has been examined for the degradation of methylene blue (MB) under sunlight irradiation. The antimicrobial activity of synthesized nanoparticles against s.aureus, p.aeruginosa, b.subtilis bacterial strains c.albicans and a.niger fungal strains as investigated. The Zn0.93Co0.07O nanoparticles exhibit good antioxidant properties. Moreover, the cytotoxicity of ZnO nanoparticles was evaluated against L929 normal fibroblast cells. So, this work suggests that Annona muricata leaf extract mediated pure and Co-doped ZnO nanoparticles are a potential candidate for biomedical and photocatalytic applications.
Materials Today Nano ( IF 0 ) Pub Date: 2022-08-20 , DOI:
10.1007/s40201-022-00819-w
Studies reporting the performance of anaerobic sequencing batch reactor (AnSBR) operating with high organic loadings are scarce. This study aimed to contribute to the technical and scientific literature by reporting the experience obtained when biodiesel wastewater was treated in an AnSBR applying organic loading rates (OLR) above those commonly used in batch reactor projects. For this, physicochemical and chromatographic analysis of the effluent were carried out. Further, the biomass was assessed chemically and morphologically, along with bacterial diversity characteristics. Supported by these analyses, the system performance was discussed in terms of COD remotion efficiency and buffering capacity. The AnSBR reached 10% of COD removal at the steady-state, which caused the biomass defragmentation and facilitated washout. This suggests that the startup and operation of AnSBR under optimized conditions with an average applied OLR of 11.3 gCOD L−1 d−1 worked as a pressure for the microbiota selection, stimulating the production of total volatile acids, which promoted system reduction efficiency and souring. In this context, food/microorganism ratios above 1.0 gCOD gTVS−1 d−1 can favor acidogenic activity, and total volatile acids/bicarbonate alkalinity concentration ratios above 1.9 may indicate acidification. The addition of support material for immobilizing/increasing biomass retention and/or operation under two-stage may be interesting alternatives for increasing AnSBR efficiencies under high OLRs.Graphical abstract
Materials Today Nano ( IF 0 ) Pub Date: 2022-08-16 , DOI:
10.1007/s40201-022-00821-2
The Polycyclic Aromatic Hydrocarbons (PAHs) bound to ambient fine Particular Matter (PM2.5) are currently drawing a lot of attention due to their adverse health effects increasing lung cancer risk in humans. In this study, The PM2.5 samples were collected by high volume air samplers simultaneously from three different sites (high-traffic roadside, urban background, and remote suburban) in Tehran, Iran during warm and cold seasons (from July 2018 to March 2019), and 16 PAHs were analyzed using Gas Chromatography-Mass Spectrometry (GC–MS). Unlike previous studies, a remote suburban area was chosen so as to observe the spatial differentiation in PM2.5-bound PAH characteristics. In high-traffic roadside site, the average concentration of total PM2.5-bound PAHs (ƩPAHs) was 3.7 times the concentration value in remote suburban area. Average (ƩPAHs) ranged from 5.54 ng/m3 for remote suburban area to 20.67 ng/m3 for high-traffic roadside site. In all sites, seasonal trends of PAH concentrations elucidated high concentrations in the cold season and low concentrations in the warm season. Correlation analysis between ƩPAHs and atmospheric factors (meteorology parameters and criteria air pollutants) indicated the heterogeneous processes play an important role in the level of PAHs. The results of diagnostic ratio (DR) analysis disclosed that the dominant source of PM2.5-bound PAHs was the combustion of liquid fossil fuels. Despite the fact that incremental lifetime cancer risk (ILCR) via inhaling PM2.5-bound PAHs varied significantly in high-traffic roadside site and remote suburban site, its value was beyond the acceptable risk level in both sites. Our results suggested that effective regulations are needed to monitor PAHs concentrations and reduce PAHs emissions from liquid fossil fuel combustion so as to mitigate the potential carcinogenic risk of PAHs in ambient air.
Materials Today Nano ( IF 0 ) Pub Date: 2023-06-17 , DOI:
10.1007/s40201-023-00867-w
The grafting of biopolymer gum ghatti (GG) over the PNIPAM and PAA was done and loaded with graphene oxide (GO). Aim of this work is carried out combine adsorption of sodium diclofenac (SD) and metformin (MF) by the prepared hydrogels under influence of various parameters. The adsorbent GG-g-P(NIPAM-co-PAA)/GO(3 mg) chosen for adsorption activity as it displayed highest swelling capacity. The effect of amount of both adsorbents GG-g-P(NIPAM-co-PAA and GG-g-P(NIPAM-co-PAA)/GO(3 mg) showed that highest adsorption capacity found at 40 mg of adsorbents for both drugs at conditions: 100 mg/L concentration, 30 °C, 24 h and pH 6 and subsequently became stable. Both the drugs were removed in greater amount at 25 mg/L concentration, 24 h of contact time, 30 °C, 40 mg amount of both adsorbents and pH 6. Effect of time revealed that as time elevated from 2 h to 12 (100 mg/L concentration,, 30 °C, 40 mg amount of both adsorbents and pH 6) led to increase adsorption efficiency and after that increase time did not much impact on adsorption activity. Adsorption activity of hydrogels declined with increase of temperature (100 mg/L concentration, 12 h, 40 mg amount of both adsorbents and pH 6). The acidic conditions favored adsorption of SD while MF adsorbed under the weak acidic(100 mg/L concentration, 30 °C, 12 h, 40 mg amount of both adsorbents). However, basic conditions did not much influence on adsorption of MF but effected on adsorption activity of SD. Adsorption isotherm and kinetic model suggested that adsorption is homogenous and chemical in nature. The maximum adsorption capacity (qm) found to be 289.01 and 154.55 mg/g for SD and MF respectively.Graphical abstract
Materials Today Nano ( IF 0 ) Pub Date: 2023-06-07 , DOI:
10.1007/s40201-023-00857-y
PurposeThe aim of this study was to evaluate the effectiveness of nitrilotriacetic acid (NTA) on cadmium (Cd) fractions and microbial biomass in a calcareous soil spiked with Cd under cultivated (Zea mays L.) and uncultivated regime subject to soil leaching condition. Expanding investigations related to soil–plant interactions on metal-contaminated soils with insights on microbial activity and associated soil toxicity perspective provides novel perspectives on using metal-chelating agents for soil remediation.MethodsThe experimental factors were three levels of Cd contamination (0, 25, and 50 mg kg−1 soil) and three levels of NTA (0, 15, and 30 mmol L−1) in loamy soil under maize-cultured and non-cultured conditions. During the experiment, the adding NTA and leaching processes were performed three times.ResultsThe results showed that the amount of leached Cd decreased in cultivated soil compared to uncultivated soil due to partial uptake of soluble Cd by plant roots and changes in Cd fractions in soil, so that Cd leached in Cd50NTA30 was 9.2 and 6.1 mg L−1, respectively, in uncultivated and cultivated soils. Also, Cd leached in Cd25NTA30 was 5.7 and 3.1 mg L−1 respectively, in uncultivated and cultivated soils. The best treatment in terms of chemical and microbial characteristics of the soil with the high percentage of Cd removed from the soil was Cd25NTA30 in cultivated soil. In Cd25NTA30 compared to Cd25NTA0 in cultivated soil, pH (0.25 unit), microbial biomass carbon (MBC, 65.0 mg kg−1), and soil respiration (27.5 mg C-CO2 kg−1 24 h−1) decreased, while metabolic quotient (qCO2, 0.05) and dissolved organic carbon (DOC, 20.0 mg L−1) increased. Moreover, the changes of Cd fractions in Cd25NTA30 in cultivated soil compared to uncultivated soil were as follows; the exchangeable Cd (F1, 0.27 mg kg−1) and Fe/Mn-oxide-bounded Cd (F4, 0.15 mg kg−1) fractions increased, in contrast, carbonate-Cd (F2, 2.67 mg kg−1) and, organically bounded Cd (F3, 0.06 mg kg−1) fractions decreased. NTA had no significant effect on the residual fraction (F5).ConclusionThe use of NTA, especially in calcareous soils, where most of the Cd is bound to calcium carbonate, was able to successfully convert insoluble fractions of Cd into soluble forms and increase the removal efficiency of Cd in the phytoremediation method. NTA is a non-toxic chelating agent to improve the accumulation of Cd in maize.
Materials Today Nano ( IF 0 ) Pub Date: 2023-06-08 , DOI:
10.1007/s40201-023-00864-z
In this study, the removal efficiency of endosulfan as a persistent organic pollutant and formation of its metabolites were investigated using Ag/TiO2/Fe3O4 photocatalyst under visible and UV-A light. Light intensity, catalyst amount, initial endosulfan concentration, initial pH and time were determined as controllable factors for Taguchi experimental design. The highest removal efficiencies of endosulfan were achieved as 86.14% and 85.46% for visible and UV–A light sources, respectively. According to the greatest best criterion, the level at which the highest S/N ratio was obtained for each parameter was accepted as the optimum value. As a result of the validation experiments, 94.2% and 91.9% efficiency were obtained for visible and UV-A light, respectively. The metabolite formations of endosulfan (endosulfan sulfate, ether, and lactone) remained below 7% in all experiments on a concentration basis. In the reuse experiments of the magnetically recovered photocatalyst, high removal efficiency of around 80% was obtained after four cycles. The removal efficiencies were found to be 86.7% and 84.8%, for real samples taken from the drinking water treatment plant inlet and the spring water network injected with endosulfan under optimal photocatalysis experimental conditions, respectively. It has been shown that nitrate and sulfate anions, which are in significant concentrations in raw water samples, have very little effects on endosulfan removal. The overall results showed that the Ag/TiO2/Fe3O4 photocatalyst was produced successfully, the catalyst was highly effective in the mineralization of endosulfan in synthetic and real water samples under UV and visible light, and effective yields could be obtained even with reuse.
Materials Today Nano ( IF 0 ) Pub Date: 2023-04-25 , DOI:
10.1007/s40201-023-00860-3
Nanomaterial assisted removal of pollutants from water has got great attention. This study aimed to remove nitrate from groundwater using zeolite and zeolite-ZnO nanocomposite as synergetic effect. Zeolite-ZnO nanocomposite was prepared using the co-precipitation method. The Physico-chemical characteristics of the nanomaterials were determined using XRD, SEM, and FTIR. The results revealed that; Zeolite-ZnO nanocomposites with 13.12 nm particle size have successfully been loaded into the zeolite. In addition, its chemical composition was determined using AAS. The removal efficiency of nitrate from groundwater was studied using a batch experiment. The removal of nitrate was investigated as a function of adsorbent dose, pH, initial concentration of nitrate, contact time, and agitation speed. Moreover, the adsorption isotherm and kinetics were also determined. The results showed that the removal of nitrate was 92% at an optimum dose of 0.5 g, pH 5, initial nitrate concentration of 50 mg/L, the contact time of 1 h, and agitation speed of 160 rpm. The removal nitrate has been fitted well by the Langmuir isotherm model with correlation coefficients of R2 = 0.988. Thus, indicating the applicability of monolayer coverage of the nitrate ion on the surface of the nanocomposite. The adsorption process follows the pseudo-second-order model with a correlation coefficient of R2 = 0.997. The results of this work might find application in remediation of water by removing nitrate to meet the standards of water quality.
Materials Today Nano ( IF 0 ) Pub Date: 2022-12-26 , DOI:
10.1007/s40201-022-00846-7
ObjectiveThis research is based on the treatment of petroleum wastewater (PWW) with pretreated activated sludge for the production of electricity and removal of chemical oxygen demand (COD) using microbial fuel cell (MFC).MethodsThe application of the MFC system which uses activated sludge biomass (ASB) as a substrate resulted in the reduction of COD by 89.5% of the original value. It generated electricity equivalent to 8.18 mA/m2 which can be reused again. This would solve the majority of environmental crises which we are facing today.ResultsThis study discusses the application of ASB to enhance the degradation of PWW for the production of a power density of 1012.95 mW/m2 when a voltage of 0.75 V (voltage) is applied at 30:70% of ASB when MFC is operated in a continuous mode. Microbial biomass growth was catalyzed using activated sludge biomass. The growth of microbes was observed by scanning through an electron microscope. Through oxidation in the MFC system, bioelectricity is generated which is used in the cathode chamber. Furthermore, the MFC operated using ASB in a ratio of 35 with the current density, which decreased to 494.76 mW/m2 at 10% ASB.ApplicationOur experiments demonstrate that the efficiency of the MFC system can generate bioelectricity and treat petroleum wastewater by using activated sludge biomass.
Materials Today Nano ( IF 0 ) Pub Date: 2022-09-13 , DOI:
10.1007/s40201-022-00824-z
PurposeThis study aims to investigate the prospective associations of neighborhood environmental exposure trajectories with asthma symptom trajectories during childhood developmental stages.MethodsWe considered asthma symptom, neighborhood environmental factors, and socio-demographic data from the “Longitudinal Study of Australian Children (LSAC)”. Group-based trajectory modeling was applied to identify the trajectories of asthma symptom, neighborhood traffic conditions, and neighborhood livability scales (considered for safety and facilities). We used multivariable logistic regression models to assess associations between various neighborhood environmental factors and asthma symptom trajectories.ResultsWe included 4,174 children from the LSAC cohort in our study. Three distinct trajectories for asthma symptom were the outcome variables of this study. Among the neighborhood environmental factors, we identified two distinct trajectories for the prevalence of heavy traffic on street, and two trajectories of neighborhood liveability scale. Compared to the ‘Low/no’ asthma symptoms trajectory group, children exposed to a ‘persistently high’ prevalence of heavy traffic on street was also significantly associated with both ‘transient high’ [relative risk ratio (RRR):1.40, 95% CI:1.25,1.58) and ‘persistent high’ (RRR: 1.33, 95% CI:1.17,1.50)] asthma symptom trajectory groups. Trajectory of moderate and static neighborhood liveability score was at increased risk of being classified as ‘transient high’ (RRR:1.16, 95% CI:1.07,1.25) and ‘persistent high’ (RRR:1.38, 95% CI:1.27,1.50) trajectories of asthma symptom.ConclusionExposure to heavy traffic and poor neighborhood liveability increased the risk of having an unfavourable asthma symptom trajectory in childhood. Reducing neighborhood traffic load and improving neighborhood safety and amenities may facilitate a favorable asthma symptom trajectory among these children.
Materials Today Nano ( IF 0 ) Pub Date: 2022-11-09 , DOI:
10.1007/s40201-022-00839-6
The final and most crucial step in obtaining clean water is disinfection. More innovative methods of water disinfection have recently been sought. Water disinfection is a promising application for nanoparticles as disinfectants. As a contribution to the literature, biofilm and metal-containing nanoparticles as antiadhesion inhibitors were used in conjunction with ultrasound in this study. The microbroth dilution test was used to reveal the microbiological antibacterial activities of different concentrations of AgNO3 and CuCl2 containing nanoparticles against the Escherichia coli ATCC 25,922 strain, which is an indicator bacterium in water systems. Antibiofilm activities were then investigated using biofilm attachment and biofilm inhibition tests. The inhibitory effect of nanoparticle ultrasonic waves on biofilm contamination was determined using a novel approach. Human keratinocyte cells (HaCaT cell line) were used in cell culture studies after water disinfection, and their cytotoxic effects were demonstrated using the MTT assay. The findings suggest that the nanoparticles utilized might be a viable choice for water disinfection applications. Furthermore, employing ultrasound at low doses with nanoparticles resulted in greater results. One feasible option is to employ nanoparticles to cleanse water without producing cytotoxicity.
Supplementary Information
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